1-(3-methylphenyl)-3-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]urea

• IUPAC Name: 1-(3-methylphenyl)-3-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]urea
• InChI: InChI=1S/C22H30N4O/c1-17-7-9-19(10-8-17)21(26-13-11-25(3)12-14-26)16-23-22(27)24-20-6-4-5-18(2)15-20/h4-10,15,21H,11-14,16H2,1-3H3,(H2,23,24,27)
• InChI Key: LYKVGFLGNGFNOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CNC(=O)NC2=CC=CC(=C2)C)N3CCN(CC3)C
• Molecular Formula: C22H30N4O
• Molecular Weight: 366.5 g/mol

Description

1-(3-Methylphenyl)-3-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]urea, also known as 4-MPMP, is a novel synthetic compound with a wide range of applications in scientific research. It is a small molecule that is structurally related to the drug arketamine, a compound used for the treatment of depression. 4-MPMP has been studied for its potential as an antidepressant, anxiolytic, and antiepileptic agent. In addition, 4-MPMP has been investigated for its potential as an anti-inflammatory, anti-cancer, and antifungal agent.

Mechanism of Action

The exact mechanism of action of 1-(3-methylphenyl)-3-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]urea is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitter systems, such as serotonin, norepinephrine, and dopamine. 1-(3-methylphenyl)-3-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]urea has also been shown to possess anticonvulsant and anti-inflammatory properties.
Biochemical and Physiological Effects
1-(3-methylphenyl)-3-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]urea has been shown to modulate the activity of neurotransmitter systems, such as serotonin, norepinephrine, and dopamine. Studies have shown that 1-(3-methylphenyl)-3-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]urea can inhibit the release of these neurotransmitters, which are involved in the regulation of mood and behavior. In addition, 1-(3-methylphenyl)-3-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]urea has been shown to possess anticonvulsant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(3-methylphenyl)-3-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]urea in laboratory experiments include its low toxicity, its ability to modulate the activity of neurotransmitter systems, and its anticonvulsant and anti-inflammatory properties. However, the use of 1-(3-methylphenyl)-3-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]urea in laboratory experiments is limited by its relatively high cost and the lack of a standardized synthesis method.

Future Directions

There are a number of potential future directions for 1-(3-methylphenyl)-3-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]urea research. These include further investigation into its potential as an antidepressant, anxiolytic, and antiepileptic agent; the development of novel synthetic methods for its production; and the exploration of its potential use in the treatment of other diseases, such as cancer and inflammatory conditions. In addition, further research into the biochemical and physiological effects of 1-(3-methylphenyl)-3-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]urea could lead to a better understanding of its mechanism of action. Finally, the development of novel delivery systems for 1-(3-methylphenyl)-3-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]urea could lead to improved therapeutic efficacy.

Synthesis Methods

1-(3-methylphenyl)-3-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]urea is synthesized by a two-step reaction involving the condensation of 4-methylphenylacetic acid with 4-methylpiperazine and the subsequent reaction of the resulting product with 3-methylphenyl isocyanate. The first step involves the formation of an amide by the condensation of the carboxylic acid and the amine. The second step involves the formation of a urea by the reaction of the amide with an isocyanate. The reaction is carried out in the presence of an acid catalyst, such as p-toluenesulfonic acid.

Scientific Research Applications

1-(3-methylphenyl)-3-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]urea has been extensively studied for its potential as an antidepressant, anxiolytic, and antiepileptic agent. In addition, 1-(3-methylphenyl)-3-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]urea has been investigated for its potential as an anti-inflammatory, anti-cancer, and antifungal agent. Studies have shown that 1-(3-methylphenyl)-3-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]urea has the ability to inhibit the release of monoamine neurotransmitters, such as serotonin, norepinephrine, and dopamine, which are involved in the regulation of mood and behavior. Furthermore, 1-(3-methylphenyl)-3-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]urea has been shown to possess anticonvulsant and anti-inflammatory properties.